![molecular formula C10H8N2 B1358645 1-methyl-1H-indole-4-carbonitrile CAS No. 628711-58-0](/img/structure/B1358645.png)
1-methyl-1H-indole-4-carbonitrile
Overview
Description
1-Methyl-1H-indole-4-carbonitrile is a chemical compound with the CAS Number: 628711-58-0 . It has a linear formula of C10 H8 N2 . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of 1-methyl-1H-indole-4-carbonitrile is represented by the InChI code: 1S/C10H8N2/c1-12-6-5-9-8(7-11)3-2-4-10(9)12/h2-6H,1H3 . The molecular weight of the compound is 156.19 .Physical And Chemical Properties Analysis
1-Methyl-1H-indole-4-carbonitrile is a solid compound . It has a molecular weight of 156.19 and a linear formula of C10 H8 N2 .Scientific Research Applications
Synthesis and Chemical Properties
1-Methyl-1H-indole-4-carbonitrile is a versatile compound used in various chemical syntheses. For instance, it's a key intermediate in the production of selective androgen receptor modulators, showcasing its importance in medicinal chemistry (Boros, Kaldor, & Turnbull, 2011). The compound also demonstrates interesting structural properties, as seen in a study analyzing its twist away from the indole plane, which could have implications for its reactivity and binding properties (Ge, Pan, Xu, & Luo, 2011).
Potential in Cancer and Inflammatory Therapies
Recent studies have focused on derivatives of 1-methyl-1H-indole-4-carbonitrile for potential therapeutic uses. Notably, certain derivatives have shown promising anticancer potential against breast cancer cell lines and also exhibited significant anti-inflammatory activities (Bhale et al., 2022). This highlights the potential of 1-methyl-1H-indole-4-carbonitrile derivatives in developing new therapeutic agents.
Application in Synthesis of Novel Compounds
The versatility of 1-methyl-1H-indole-4-carbonitrile extends to the synthesis of various novel compounds. For example, a study described the use of this compound in creating a library of novel 2-(1H-indol-3-yl)-6-(methylamino)-5-nitro-4-aryl-4H-pyran-3-carbonitriles via a domino one-pot three-component reaction (Sivakumar, Kanchithalaivan, & Kumar, 2013). This demonstrates its role in facilitating complex chemical reactions.
Role in Supramolecular Chemistry
1-Methyl-1H-indole-4-carbonitrile derivatives have also been studied for their role in supramolecular chemistry. Investigations into their crystallization and molecular interactions provide insights into hydrogen bonding and pi-pi stacking interactions, which are critical in understanding molecular assemblies and designing new materials (Low et al., 2007).
Nucleophilic Reactivity Studies
The compound's derivatives have been subjects of studies focusing on nucleophilic reactivities. Such studies are essential for understanding reaction mechanisms and designing more efficient synthesis processes (Lakhdar et al., 2006).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1-Methyl-1H-indole-4-carbonitrile, like many indole derivatives, has been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making indole derivatives valuable for treatment development .
Mode of Action
The interaction of 1-Methyl-1H-indole-4-carbonitrile with its targets results in changes that contribute to its biological activities. For instance, some indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus . .
Biochemical Pathways
Indole derivatives affect various biochemical pathways, leading to a broad spectrum of biological activities. These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Result of Action
Indole derivatives in general have been found to exhibit a wide range of biological activities .
properties
IUPAC Name |
1-methylindole-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2/c1-12-6-5-9-8(7-11)3-2-4-10(9)12/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYOVHBKIEBCIIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C(C=CC=C21)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90625382 | |
Record name | 1-Methyl-1H-indole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-1H-indole-4-carbonitrile | |
CAS RN |
628711-58-0 | |
Record name | 1-Methyl-1H-indole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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